![molecular formula C18H26N2O2 B6086649 N-{4-[3-(dimethylamino)-3-oxopropyl]phenyl}cyclohexanecarboxamide](/img/structure/B6086649.png)
N-{4-[3-(dimethylamino)-3-oxopropyl]phenyl}cyclohexanecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{4-[3-(dimethylamino)-3-oxopropyl]phenyl}cyclohexanecarboxamide is a compound that has been synthesized and studied for its potential applications in scientific research. This compound is also known as DPCPX, and it has been shown to have a range of biochemical and physiological effects that make it useful for studying various biological processes.
Mechanism of Action
The mechanism of action of N-{4-[3-(dimethylamino)-3-oxopropyl]phenyl}cyclohexanecarboxamide involves its binding to the A1 adenosine receptor, which prevents the activation of this receptor by adenosine. This blockade of the A1 adenosine receptor can lead to a range of biochemical and physiological effects, depending on the specific biological system being studied.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound depend on the specific biological system being studied. In general, this compound has been shown to have effects on the cardiovascular system, the nervous system, and the immune system. For example, in the cardiovascular system, this compound has been shown to decrease heart rate and blood pressure.
Advantages and Limitations for Lab Experiments
The advantages of using N-{4-[3-(dimethylamino)-3-oxopropyl]phenyl}cyclohexanecarboxamide in lab experiments include its selectivity for the A1 adenosine receptor, which allows for specific targeting of this receptor in biological systems. However, there are also limitations to using this compound, including its potential for off-target effects and its limited solubility in aqueous solutions.
Future Directions
There are several future directions for research on N-{4-[3-(dimethylamino)-3-oxopropyl]phenyl}cyclohexanecarboxamide. One area of interest is the role of this compound in the regulation of inflammation and immune responses. Another area of research is the potential use of this compound as a therapeutic agent for cardiovascular diseases and other conditions that involve the A1 adenosine receptor. Additionally, further studies are needed to better understand the mechanisms of action of this compound and its potential interactions with other biological systems.
Synthesis Methods
The synthesis of N-{4-[3-(dimethylamino)-3-oxopropyl]phenyl}cyclohexanecarboxamide involves several steps, including the reaction of cyclohexanone with ethyl chloroacetate to form ethyl cyclohexanone carboxylate. This intermediate is then reacted with 4-(3-dimethylaminopropyl)aniline to form this compound.
Scientific Research Applications
N-{4-[3-(dimethylamino)-3-oxopropyl]phenyl}cyclohexanecarboxamide has been used in scientific research to study the adenosine receptor, which is a G protein-coupled receptor that is involved in a range of physiological processes. This compound has been shown to be a selective antagonist of the A1 adenosine receptor, which makes it useful for studying the role of this receptor in various biological processes.
properties
IUPAC Name |
N-[4-[3-(dimethylamino)-3-oxopropyl]phenyl]cyclohexanecarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26N2O2/c1-20(2)17(21)13-10-14-8-11-16(12-9-14)19-18(22)15-6-4-3-5-7-15/h8-9,11-12,15H,3-7,10,13H2,1-2H3,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KXDIRRZMXICPRF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)CCC1=CC=C(C=C1)NC(=O)C2CCCCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.